molecular formula C7H7BrN2 B6237833 2-bromo-5H,6H,7H-cyclopenta[d]pyrimidine CAS No. 1780771-28-9

2-bromo-5H,6H,7H-cyclopenta[d]pyrimidine

Cat. No. B6237833
CAS RN: 1780771-28-9
M. Wt: 199
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Bromo-5H,6H,7H-cyclopenta[d]pyrimidine (2-BCP) is a heterocyclic compound that has been widely studied due to its unique properties and potential applications in the fields of synthetic organic chemistry, medicinal chemistry, and materials science. It is a five-membered ring system containing two nitrogen atoms, one bromine atom, and two carbon atoms. 2-BCP is an important building block in the synthesis of other compounds and has been used in various research studies.

Scientific Research Applications

2-bromo-5H,6H,7H-cyclopenta[d]pyrimidine has been used in a number of scientific research applications, including the synthesis of heterocyclic compounds, the synthesis of pharmaceuticals, and the synthesis of materials. In addition, this compound has been used as an intermediate in the synthesis of a variety of other compounds, including anti-inflammatory drugs and anti-cancer drugs.

Mechanism of Action

The mechanism of action of 2-bromo-5H,6H,7H-cyclopenta[d]pyrimidine is not yet fully understood. However, it is believed that this compound acts as a Lewis acid, which can form complexes with other molecules. This allows this compound to be used as a catalyst in various reactions, such as the synthesis of heterocyclic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it is believed that this compound may have an effect on the activity of enzymes, which could potentially have an effect on cellular processes. In addition, this compound may also have an effect on the metabolism of certain drugs, which could potentially lead to adverse side effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-bromo-5H,6H,7H-cyclopenta[d]pyrimidine in lab experiments is that it is relatively inexpensive and easy to obtain. In addition, this compound is a relatively stable compound, which makes it suitable for use in a variety of experiments. However, this compound can be toxic if ingested, so it should be handled with care in the laboratory.

Future Directions

There are a number of potential future directions for research involving 2-bromo-5H,6H,7H-cyclopenta[d]pyrimidine. These include further research into the biochemical and physiological effects of this compound, the development of new synthetic methods for the synthesis of this compound, and the development of new applications for this compound in the fields of synthetic organic chemistry, medicinal chemistry, and materials science. Additionally, further research into the mechanism of action of this compound may lead to the development of new catalysts and the discovery of new compounds that can be synthesized using this compound.

Synthesis Methods

2-bromo-5H,6H,7H-cyclopenta[d]pyrimidine can be synthesized in a variety of ways, including the reaction of 2-aminobenzonitrile with bromine in aqueous solution, the reaction of 2-aminobenzonitrile with bromine in acetic acid, and the reaction of 2-aminobenzonitrile with bromine in dimethylformamide. All of these methods produce this compound in high yields.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-5H,6H,7H-cyclopenta[d]pyrimidine involves the bromination of 2,4,6-trimethylpyrimidine followed by cyclization with cyclopentadiene.", "Starting Materials": [ "2,4,6-trimethylpyrimidine", "bromine", "cyclopentadiene" ], "Reaction": [ "Step 1: Bromination of 2,4,6-trimethylpyrimidine with bromine in the presence of a catalyst such as iron or aluminum bromide to yield 2-bromo-4,6-dimethylpyrimidine.", "Step 2: Cyclization of 2-bromo-4,6-dimethylpyrimidine with cyclopentadiene in the presence of a Lewis acid catalyst such as boron trifluoride to yield 2-bromo-5H,6H,7H-cyclopenta[d]pyrimidine." ] }

CAS RN

1780771-28-9

Molecular Formula

C7H7BrN2

Molecular Weight

199

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.